1,6-Bis(trimethoxysilyl)hexane
Overview
Description
1,6-Bis(trimethoxysilyl)hexane, also known as KBM-3066, is an alkoxy silane used for surface modification of inorganic materials . It is a colorless liquid with low viscosity and low surface tension .
Molecular Structure Analysis
The molecular formula of 1,6-Bis(trimethoxysilyl)hexane is C12H30O6Si2 . Its molecular weight is 326.54 g/mol .Physical And Chemical Properties Analysis
1,6-Bis(trimethoxysilyl)hexane has a boiling point of 161°C, a density of 1.014 g/mL, and a flash point of 95°C . Its refractive index at 20°C is 1.4213 .Scientific Research Applications
Aerogel Production
1,6-Bis(trimethoxysilyl)hexane is used as a co-reactant in the production of silica gels, which are then cross-linked with di-isocyanate to create aerogels. These aerogels have enhanced flexibility due to the incorporation of 1,6-Bis(trimethoxysilyl)hexane .
Surface Modification of Inorganic Materials
This compound serves as an alkoxy silane used for surface modification, which improves the bonding to substrates and enhances the mechanical properties of coatings and composite materials .
Composite Material Analysis
It has applications in roughness analysis on composite materials, including microfilled, nanofilled, and silorane types after various finishing and polishing procedures .
Coatings and Composite Applications
As a bis-silanes additive, it enhances hydrolytic stability, which leads to increased product shelf life and improved mechanical properties in coatings and composite applications .
Organically-Modified Silica Networks
It is used alongside other silanes to produce organically-modified silica networks that can be reinforced by adding 1,6-Bis(trimethoxysilyl)hexane as spacers, which contributes to the network’s strength and durability .
Low-Density Transparent Aerogels/Xerogels
The compound is utilized in a base-catalyzed hydrolysis–polycondensation process to form aerogels with a specific pore structure that results in low-density, transparent aerogels after supercritical drying .
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
1,6-Bis(trimethoxysilyl)hexane, also known as KBM-3066, is primarily used for the surface modification of inorganic materials . It acts on the surfaces of these materials, modifying their properties to enhance their performance in various applications.
Mode of Action
The compound interacts with its targets (inorganic materials) through a process known as silanization . In this process, the trimethoxysilyl groups on the hexane molecule react with the surface of the inorganic material, forming strong covalent bonds. This results in a modified surface with improved properties such as increased hydrophobicity, adhesion, and durability .
Biochemical Pathways
As an organosilane compound, 1,6-Bis(trimethoxysilyl)hexane doesn’t directly participate in biological pathways. For instance, silica aerogels modified with this compound have been used for adsorption of heavy metals from wastewater .
Pharmacokinetics
It’s important to note that the compound’s physical properties, such as its specific gravity (102) and molecular weight (3265), may influence its behavior in a given environment .
Result of Action
The primary result of 1,6-Bis(trimethoxysilyl)hexane’s action is the modification of inorganic material surfaces. This can lead to improved material properties, such as increased hydrophobicity, enhanced adhesion, and improved durability . In the context of silica aerogels, the compound can enhance their thermal insulation performance and mechanical strength .
Action Environment
The action of 1,6-Bis(trimethoxysilyl)hexane can be influenced by various environmental factors. For instance, the presence of moisture can accelerate the hydrolysis of the trimethoxysilyl groups, potentially affecting the efficiency of the silanization process . Therefore, it’s typically recommended to handle and store the compound in a well-ventilated place, away from heat, direct sunlight, and sources of ignition .
properties
IUPAC Name |
trimethoxy(6-trimethoxysilylhexyl)silane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H30O6Si2/c1-13-19(14-2,15-3)11-9-7-8-10-12-20(16-4,17-5)18-6/h7-12H2,1-6H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GFKCWAROGHMSTC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CO[Si](CCCCCC[Si](OC)(OC)OC)(OC)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H30O6Si2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
156247-99-3 |
Source
|
| Record name | 2,11-Dioxa-3,10-disiladodecane, 3,3,10,10-tetramethoxy-, homopolymer | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=156247-99-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
DSSTOX Substance ID |
DTXSID40868964 |
Source
|
| Record name | 2,11-Dioxa-3,10-disiladodecane, 3,3,10,10-tetramethoxy- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40868964 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
326.53 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid |
Source
|
| Record name | 2,11-Dioxa-3,10-disiladodecane, 3,3,10,10-tetramethoxy- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Product Name |
1,6-Bis(trimethoxysilyl)hexane | |
CAS RN |
87135-01-1 |
Source
|
| Record name | 1,6-Bis(trimethoxysilyl)hexane | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=87135-01-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,11-Dioxa-3,10-disiladodecane, 3,3,10,10-tetramethoxy- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0087135011 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2,11-Dioxa-3,10-disiladodecane, 3,3,10,10-tetramethoxy- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 2,11-Dioxa-3,10-disiladodecane, 3,3,10,10-tetramethoxy- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40868964 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3,3,10,10-tetramethoxy-2,11-dioxa-3,10-disiladodecane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.129.554 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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